Cas no 68634-02-6 (Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate)

Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate Properties

Names and Identifiers

• Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate
• 1H-Indene-5-carboxylic acid, 2,3-dihydro-1-oxo-, methyl ester
• methyl 1-oxo-2,3-dihydroindene-5-carboxylate
• 1-Oxo-indan-5-carboxylic acid methyl ester
• Methyl 1-indanone-5-carboxylate
• 2,3-Dihydro-1-oxo-1H-indene-5-carboxylic acid methyl ester
• Methyl 1-oxoindane-5-carboxylate
• Methyl 1-oxoindan-5-carboxylate
• AK105863
• AMOT0808
• YYKBHCRUMAMBPY-UHFFFAOYSA-N
• 0596AC
• FCH1158876
• AX8239526
• 1H-IND
• AKOS016009266
• SY117319
• MFCD09263429
• Methyl 1-oxo-2,3-dihydroindene-5-carboxylate
• SCHEMBL883773
• DTXSID70438876
• methyl 1-oxoindane-5-carboxylate
• DS-3370
• Methyl1-oxo-2,3-dihydro-1H-indene-5-carboxylate
• FT-0729325
• AM9412
• 68634-02-6
• CS-0150799
• EN300-266459
• 1-oxo-indan-5-carboxylic acid methyl ester
• DA-03605
• +Expand

• MDL： MFCD09263429
• InChIKey： YYKBHCRUMAMBPY-UHFFFAOYSA-N
• Inchi： 1S/C11H10O3/c1-14-11(13)8-2-4-9-7(6-8)3-5-10(9)12/h2,4,6H,3,5H2,1H3
• SMILES： O=C1C2C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=2C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 190.062994177g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.062994177g/mol
• Heavy Atom Count: 14
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Boiling Point: 346.1°C at 760 mmHg
• Density: 1.243